Cas no 98273-79-1 (Methyl 3-chloroisonicotinate)

Methyl 3-chloroisonicotinate is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a chlorinated pyridine ring and an ester functional group, makes it a valuable building block for constructing more complex heterocyclic compounds. The compound exhibits good reactivity in nucleophilic substitution and cross-coupling reactions, enabling efficient derivatization. Its stability under standard storage conditions and moderate solubility in common organic solvents facilitate handling in laboratory and industrial settings. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups on the aromatic ring allows for selective functionalization, enhancing its utility in medicinal chemistry applications, particularly in the development of bioactive molecules.
Methyl 3-chloroisonicotinate structure
Methyl 3-chloroisonicotinate structure
Product Name:Methyl 3-chloroisonicotinate
CAS No:98273-79-1
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD09910337
CID:801707
PubChem ID:15324397
Update Time:2025-05-27

Methyl 3-chloroisonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloroisonicotinate
    • 4-Pyridinecarboxylicacid, 3-chloro-, methyl ester
    • Methyl 3-chloronicotinate
    • methyl 3-chloropyridine-4-carboxylate
    • 3-Chloro-4-pyridinecarboxylic acid methyl ester
    • 4-Pyridinecarboxylic acid, 3-chloro-, methyl ester
    • SCHEMBL949750
    • DTXSID50571497
    • FT-0738616
    • 3-chloro-pyridine-4-carboxylic acid methyl ester
    • (R)-N-1-Boc-N-4-Cbz-2-piperazinecarboxylicacid
    • 98273-79-1
    • SY043110
    • AC-33443
    • UWSWHAPVUHNFKD-UHFFFAOYSA-N
    • CS-0038405
    • GS-5006
    • MFCD09910337
    • EN300-131042
    • AM804628
    • AKOS006310563
    • 3-chloroisonicotinic acid methyl ester
    • DB-026073
    • DB-010179
    • MDL： MFCD09910337
    • Inchi： 1S/C7H6ClNO2/c1-11-7(10)5-2-3-9-4-6(5)8/h2-4H,1H3
    • InChI Key： UWSWHAPVUHNFKD-UHFFFAOYSA-N
    • SMILES： ClC1C=NC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 171.00900
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 70-75 ºC (0.1 Torr)
  • Flash Point: 94.7±21.8 ºC,
  • Refractive Index: 1.53425 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (8.6 g/l) (25 º C),
  • PSA: 39.19000
  • LogP: 1.52160

Methyl 3-chloroisonicotinate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 3-chloroisonicotinate Production Method

Methyl 3-chloroisonicotinate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:98273-79-1)Methyl 3-chloroisonicotinate
Order Number:A858564
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):207.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:98273-79-1)Methyl 3-chloroisonicotinate
A858564
Purity:99%
Quantity:25g
Price ($):207.0
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